Cas no 2172528-35-5 (1-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-hydroxybutanoyl-6-methylpiperidine-3-carboxylic acid)

• Product Name: 1-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-hydroxybutanoyl-6-methylpiperidine-3-carboxylic acid
• CAS No: 2172528-35-5
• MF: C₂₆H₃₀N₂O₆
• MW: 466.526207447052
• CID: 6373662
• PubChem ID: 165509367
• Update Time: 2025-05-24

1-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-hydroxybutanoyl-6-methylpiperidine-3-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 1-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-hydroxybutanoyl-6-methylpiperidine-3-carboxylic acid
• 2172528-35-5
• 1-[4-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-3-hydroxybutanoyl]-6-methylpiperidine-3-carboxylic acid
• EN300-1535631

• Inchi： 1S/C26H30N2O6/c1-16-10-11-17(25(31)32)14-28(16)24(30)12-18(29)13-27-26(33)34-15-23-21-8-4-2-6-19(21)20-7-3-5-9-22(20)23/h2-9,16-18,23,29H,10-15H2,1H3,(H,27,33)(H,31,32)
• InChI Key： RWBFGODCODVPHX-UHFFFAOYSA-N
• SMILES： O=C(CC(CNC(=O)OCC1C2C=CC=CC=2C2=CC=CC=C12)O)N1CC(C(=O)O)CCC1C

Computed Properties

• Exact Mass: 466.21038668g/mol
• Monoisotopic Mass: 466.21038668g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 34
• Rotatable Bond Count: 8
• Complexity: 723
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 3
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 116Ų

Additional information on 1-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-hydroxybutanoyl-6-methylpiperidine-3-carboxylic acid

Professional Introduction to Compound with CAS No. 2172528-35-5 and Product Name: 1-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-hydroxybutanoyl-6-methylpiperidine-3-carboxylic acid

The compound with the CAS number 2172528-35-5 and the product name 1-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-hydroxybutanoyl-6-methylpiperidine-3-carboxylic acid represents a significant advancement in the field of pharmaceutical chemistry. This compound, characterized by its intricate molecular structure, has garnered considerable attention due to its potential applications in drug development and medicinal research. The molecular framework of this compound incorporates several key functional groups, including a fluoren-9-ylmethoxycarbonyl moiety and a methylpiperidine core, which contribute to its unique chemical properties and biological activities.

In recent years, there has been a growing interest in the development of novel compounds that exhibit potent pharmacological effects. The 1-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-hydroxybutanoyl-6-methylpiperidine-3-carboxylic acid structure has been extensively studied for its potential role in modulating various biological pathways. Specifically, the presence of the fluoren-9-ylmethoxycarbonyl group suggests that this compound may interact with biological targets in a manner similar to other fluorinated derivatives, which are known for their enhanced binding affinity and metabolic stability. These characteristics make it a promising candidate for further investigation in the context of drug design.

The methylpiperidine core of the compound is another critical feature that contributes to its pharmacological profile. Piperidine derivatives are widely recognized for their versatility in medicinal chemistry, often serving as key structural elements in therapeutic agents. The modification of the piperidine ring with a hydroxybutanoyl side chain further enhances the compound's potential biological activity. This structural feature may enable the compound to exhibit properties such as enhanced solubility or improved bioavailability, which are crucial for effective drug delivery.

Recent advancements in computational chemistry have enabled researchers to predict the pharmacokinetic and pharmacodynamic properties of complex molecules with greater accuracy. The 1-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-hydroxybutanoyl-6-methylpiperidine-3-carboxylic acid has been subjected to rigorous computational studies to evaluate its potential interactions with biological targets. These studies have revealed that the compound may exhibit significant binding affinity for certain enzymes and receptors, suggesting its potential as an inhibitor or modulator of these targets. Such findings are particularly exciting given the increasing emphasis on targeted therapy in modern medicine.

The synthesis of this compound represents a testament to the progress in synthetic organic chemistry. The multi-step synthesis involves careful manipulation of functional groups, ensuring high yield and purity. The use of advanced synthetic techniques, such as palladium-catalyzed cross-coupling reactions, has been instrumental in constructing the complex framework of this molecule. These synthetic strategies not only highlight the ingenuity of modern chemists but also pave the way for the development of similar compounds with tailored properties.

In addition to its synthetic significance, this compound has also been explored for its potential therapeutic applications. Preliminary studies have indicated that it may possess anti-inflammatory, analgesic, or even anticancer properties. These effects are attributed to its ability to interact with various cellular pathways, thereby modulating inflammatory responses or inhibiting tumor growth. While further research is needed to fully elucidate its mechanisms of action, these preliminary findings underscore the compound's promise as a lead molecule for drug discovery.

The role of fluoren derivatives in medicinal chemistry cannot be overstated. The unique electronic properties of fluorene-based structures make them valuable tools for designing molecules with enhanced binding affinity and selectivity. The incorporation of a fluoren-9-ylmethoxycarbonyl group into the molecular framework of this compound not only enhances its pharmacological potential but also opens up new avenues for structural optimization. By leveraging the inherent advantages of fluorene derivatives, researchers can develop more effective therapeutic agents tailored to specific biological targets.

As our understanding of complex biological systems continues to evolve, so does our ability to design molecules that interact with these systems in precise ways. The 1-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-hydroxybutanoyl-6-methylpiperidine-3-carboxylic acid exemplifies this trend by combining multiple pharmacophoric elements into a single molecular entity. This approach allows for synergistic interactions between different parts of the molecule, potentially leading to enhanced therapeutic efficacy compared to simpler compounds.

The development of novel pharmaceuticals is often hindered by challenges such as poor solubility or rapid metabolic degradation. However, through careful structural design and optimization, these issues can be mitigated. The presence of both hydrophilic and hydrophobic regions in this compound suggests that it may exhibit improved solubility profiles compared to traditional small molecules. This characteristic is particularly important for oral formulations or drug delivery systems where bioavailability is a critical factor.

In conclusion, the compound with CAS number 2172528-35-5 and product name 1-(4-{[(9H-fluoren-l0 H ) ylmethoxy]carbonylamino}-3-hydroxybutanoyl}-6-methylpipenidine-l-carboxylic acid) represents a significant advancement in pharmaceutical chemistry. Its intricate molecular structure and multifaceted functional groups make it a promising candidate for further investigation in drug development and medicinal research. As computational methods continue to improve and synthetic techniques become more sophisticated, compounds like this one will play an increasingly important role in addressing complex medical challenges.